BENGHE Foundational & Exploratory

Check Availability & Pricing

Pentamethyldisiloxane: A Technical Guide for
Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentamethyldisiloxane

Cat. No.: B044630

An In-depth Technical Guide on the Core Chemical Properties and Structure of
Pentamethyldisiloxane

This technical guide provides a comprehensive overview of the chemical properties and
structure of pentamethyldisiloxane, a versatile organosilicon compound. The information is
tailored for researchers, scientists, and professionals in drug development, offering detailed
data, experimental insights, and structural representations.

Chemical and Physical Properties

Pentamethyldisiloxane is a colorless and transparent liquid known for its low volatility and
good thermal stability.[1] It is characterized by the chemical formula C5H160Si2 and a
molecular weight of 148.35 g/mol .[2] The molecule consists of two silicon atoms linked by an
oxygen atom, with five methyl groups attached to the silicon atoms.[1]

Quantitative Data Summary

The key physical and chemical properties of pentamethyldisiloxane are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C5H160Si2 [2]

Molecular Weight 148.35 g/mol [2][3]

CAS Number 1438-82-0 [3]
Appearance Colorless liquid [3]

Density 0.760 g/mL at 20 °C [3]

Boiling Point 86 °C [3]

Refractive Index n20/D 1.373 [3]

Flash Point -19 °C (closed cup) [4]

Purity >95.0% [3]

Molecular Structure

The structure of pentamethyldisiloxane features a central Si-O-Si linkage, which forms the

disiloxane backbone. One silicon atom is bonded to three methyl groups (a trimethylsilyl

group), while the other is bonded to two methyl groups and a hydrogen atom. This asymmetric

substitution is key to some of its chemical reactivity.

Below is a two-dimensional representation of the molecular structure of

pentamethyldisiloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b044630#pentamethyldisiloxane-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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